4-fluoro-2-hydroxy-N-methyl-N-[2-(oxan-4-yl)ethyl]benzamide

• IUPAC Name: 4-fluoro-2-hydroxy-N-methyl-N-[2-(oxan-4-yl)ethyl]benzamide
• InChI: InChI=1S/C15H20FNO3/c1-17(7-4-11-5-8-20-9-6-11)15(19)13-3-2-12(16)10-14(13)18/h2-3,10-11,18H,4-9H2,1H3
• InChI Key: WGABWDPLXVBVQN-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1CCOCC1)C(=O)C2=C(C=C(C=C2)F)O
• Molecular Formula: C15H20FNO3
• Molecular Weight: 281.32 g/mol

Description

4-fluoro-2-hydroxy-N-methyl-N-[2-(oxan-4-yl)ethyl]benzamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. This compound is commonly referred to as FOXY, and it is a derivative of benzamide. FOXY has been synthesized using various methods, and its mechanism of action and biochemical effects are still being studied. In

Mechanism of Action

FOXY selectively binds to and inhibits the activity of D3 receptors. This inhibition leads to a decrease in the release of dopamine, a neurotransmitter that is involved in reward, motivation, and movement. FOXY does not affect other dopamine receptor subtypes, such as D1 and D2 receptors. This selectivity makes FOXY a valuable tool for studying the specific role of D3 receptors in various neurological disorders.
Biochemical and Physiological Effects:
FOXY has been shown to decrease the release of dopamine in the brain. This decrease in dopamine release can lead to various biochemical and physiological effects, such as a decrease in locomotor activity and a decrease in the reinforcing effects of drugs of abuse. FOXY has also been shown to decrease the expression of certain genes that are involved in addiction and reward.

Advantages and Limitations for Lab Experiments

FOXY has several advantages for lab experiments. Its selectivity for D3 receptors makes it a valuable tool for studying the role of these receptors in neurological disorders. FOXY is also relatively easy to synthesize and purify. However, FOXY has some limitations. Its effects on other dopamine receptor subtypes, such as D1 and D2 receptors, are not well understood. FOXY also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on FOXY. One direction is to study its effects on other dopamine receptor subtypes and to determine if it has any therapeutic potential for disorders that involve these receptors. Another direction is to study the long-term effects of FOXY and to determine if it has any potential for developing new treatments for neurological disorders. Additionally, further research is needed to fully understand the mechanism of action and biochemical effects of FOXY.

Synthesis Methods

FOXY has been synthesized using various methods, including the reaction of 4-fluoro-2-hydroxybenzoic acid with oxan-4-ylmethylamine and subsequent N-methylation. Another method involves the reaction of 4-fluoro-2-hydroxybenzoyl chloride with oxan-4-ylmethylamine followed by N-methylation. The purity and yield of FOXY can be improved by using chromatographic techniques.

Scientific Research Applications

FOXY has potential applications in scientific research, particularly in the field of neuroscience. FOXY has been shown to selectively inhibit the activity of a specific subtype of dopamine receptor, known as the D3 receptor. This receptor is implicated in various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction. FOXY can be used as a tool to study the role of D3 receptors in these disorders and to develop new treatments.